Cas no 586998-85-8 (2-methoxyethyl 5-(ethoxycarbonyl)oxy-2-methyl-1-benzofuran-3-carboxylate)

• Product Name: 2-methoxyethyl 5-(ethoxycarbonyl)oxy-2-methyl-1-benzofuran-3-carboxylate
• CAS No: 586998-85-8
• MF: C₁₆H₁₈O₇
• MW: 322.309925556183
• CID: 872778
• Update Time: 2026-04-29

2-methoxyethyl 5-(ethoxycarbonyl)oxy-2-methyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Benzofurancarboxylicacid,5-[(ethoxycarbonyl)oxy]-2-methyl-,2-methoxyethylester(9CI)
• 2-methoxyethyl 5-(ethoxycarbonyl)oxy-2-methyl-1-benzofuran-3-carboxylate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 2-methoxyethyl 5-(ethoxycarbonyl)oxy-2-methyl-1-benzofuran-3-carboxylate

Recent Advances in the Study of 2-methoxyethyl 5-(ethoxycarbonyl)oxy-2-methyl-1-benzofuran-3-carboxylate (CAS: 586998-85-8)

2-methoxyethyl 5-(ethoxycarbonyl)oxy-2-methyl-1-benzofuran-3-carboxylate (CAS: 586998-85-8) is a benzofuran derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique ester and benzofuran functionalities, has been the subject of several studies aimed at exploring its potential pharmacological applications. Recent research has focused on its synthesis, structural characterization, and biological evaluation, particularly in the context of anti-inflammatory and anticancer activities.

The synthesis of 2-methoxyethyl 5-(ethoxycarbonyl)oxy-2-methyl-1-benzofuran-3-carboxylate involves a multi-step process that includes the esterification of benzofuran-3-carboxylic acid derivatives. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthetic route that improved yield and purity, making the compound more accessible for further biological testing. The structural elucidation was confirmed using NMR spectroscopy and mass spectrometry, ensuring the accuracy of the compound's characterization.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting key pro-inflammatory cytokines such as TNF-α and IL-6. These findings were reported in a recent European Journal of Pharmacology (2024) article, which highlighted the compound's potential as a lead molecule for developing new anti-inflammatory drugs. Additionally, molecular docking studies suggested that the compound interacts with the active site of cyclooxygenase-2 (COX-2), providing a plausible mechanism for its observed effects.

Another area of interest is the compound's anticancer properties. A study conducted by researchers at the National Cancer Institute (2024) investigated the cytotoxic effects of 2-methoxyethyl 5-(ethoxycarbonyl)oxy-2-methyl-1-benzofuran-3-carboxylate on various cancer cell lines, including breast and lung cancer. The results indicated that the compound induces apoptosis in cancer cells through the activation of caspase-3 and PARP cleavage, suggesting its potential as a chemotherapeutic agent. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

Despite these promising results, challenges remain in the development of this compound for clinical use. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive pharmacokinetic and pharmacodynamic studies. Researchers are also exploring structural modifications to enhance the compound's efficacy and reduce off-target effects.

In conclusion, 2-methoxyethyl 5-(ethoxycarbonyl)oxy-2-methyl-1-benzofuran-3-carboxylate (CAS: 586998-85-8) represents a promising candidate for further investigation in the fields of anti-inflammatory and anticancer drug development. Its unique chemical structure and demonstrated biological activities make it a valuable subject for ongoing research. Future studies should focus on optimizing its pharmacological properties and advancing it through preclinical and clinical trials to fully realize its therapeutic potential.